2-((2-methoxyphenoxy)methyl)-1-(2-methylallyl)-1H-benzo[d]imidazole

• IUPAC Name: 2-[(2-methoxyphenoxy)methyl]-1-(2-methylprop-2-enyl)benzimidazole
• InChI: InChI=1S/C19H20N2O2/c1-14(2)12-21-16-9-5-4-8-15(16)20-19(21)13-23-18-11-7-6-10-17(18)22-3/h4-11H,1,12-13H2,2-3H3
• InChI Key: NBGIYVDXYBLTKD-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C2=CC=CC=C2N=C1COC3=CC=CC=C3OC
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

2-((2-methoxyphenoxy)methyl)-1-(2-methylallyl)-1H-benzo[d]imidazole, also known as BIM-8, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzimidazole derivatives and possesses unique chemical properties that make it a promising candidate for drug development.

Scientific Research Applications

Corrosion Inhibition

• Imidazole Derivatives in Corrosion Inhibition : Imidazole derivatives, including those similar to the specified compound, have been studied for their corrosion inhibition properties. For example, a study on the corrosion inhibition efficacy of three new 2,4,5-trisubstituted imidazole derivatives on mild steel in acidic solutions found that these derivatives, synthesized using microwave irradiation, showed significant corrosion inhibition efficiency, with one derivative exhibiting up to 96% efficiency. The study used experimental, surface, and Density Functional Theory (DFT) explorations to confirm these findings (Prashanth et al., 2021).

Molecular Interaction Studies

• Quantum Chemical Studies of Benzimidazole Derivatives : Benzimidazole derivatives, similar in structure to the specified compound, have been studied for their interaction with metals. A study on synthesized benzimidazole derivatives as corrosion inhibitors for N80 steel in hydrochloric acid used quantum chemical calculations to correlate experimental findings, showing that these derivatives have a significant impact on corrosion inhibition (Yadav et al., 2016).

Antioxidant Activity

• Antioxidant Activity of Imidazole Derivatives : A study on new derivatives of 2,6-diisobornylphenol containing benzimidazole groups (similar to the specified compound) evaluated their antioxidant activity using in vitro models. The activity depended on the test system used and was sometimes related to membrane stabilizing effects (Buravlev et al., 2021).

Catalytic Applications

• Catalysis Involving Imidazole-Based Compounds : Research has explored the use of imidazole-based compounds in catalytic processes. For example, a dicopper complex with imidazole ligation catalyzed selective benzylic para-C-H activation, demonstrating the potential use of such compounds in catalysis (Prokofieva et al., 2008).